Methyl 6-(2,6-difluoro-4-hydroxyphenyl)-5-fluoropicolinate

• Molecular Formula: C13H8F3NO3
• Molecular Weight: 283.20 g/mol
• IUPAC Name: methyl 6-(2,6-difluoro-4-hydroxyphenyl)-5-fluoropyridine-2-carboxylate
• InChI: InChI=1S/C13H8F3NO3/c1-20-13(19)10-3-2-7(14)12(17-10)11-8(15)4-6(18)5-9(11)16/h2-5,18H,1H3
• InChI Key: JQLHTXSWDBRQRI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NC(=C(C=C1)F)C2=C(C=C(C=C2F)O)F

Description

Methyl 6-(2,6-difluoro-4-hydroxyphenyl)-5-fluoropicolinate is a useful research compound. Its molecular formula is C13H8F3NO3 and its molecular weight is 283.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality Methyl 6-(2,6-difluoro-4-hydroxyphenyl)-5-fluoropicolinate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methyl 6-(2,6-difluoro-4-hydroxyphenyl)-5-fluoropicolinate including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Method 1 was followed using methyl 6-bromo-5-fluoropicolinate (1.0 equiv.) and tert-butyl(3,5-difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)dimethylsilane (1.75 equiv.) to give methyl 6-(2,6-difluoro-4-hydroxyphenyl)-5-fluoropicolinate in 65% yield. The reaction was heated for an additional 30 minutes at 100° C. in the microwave to drive to completion the deprotection of the TBDMS group. LC/MS=283.9 (M+H), Rt=0.69 min.